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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)glycine

Cat. No.: B087216 Get Quote

An In-depth Technical Guide to the Physical Properties of N-(4-Hydroxyphenyl)glycine

This technical guide provides a comprehensive overview of the melting point and physical state

of N-(4-Hydroxyphenyl)glycine, tailored for researchers, scientists, and professionals in drug

development.

Physical State
N-(4-Hydroxyphenyl)glycine is consistently described as a solid compound at room

temperature.[1][2] Its appearance is generally a powder, with coloration ranging from white,

beige, or light brown to gray-brown.[1][3][4] Some sources also refer to it as a shiny solid.[2]

Melting Point
The melting point of N-(4-Hydroxyphenyl)glycine is a key indicator of its purity. Published

values show slight variations, which is common for this analytical technique. Several sources

indicate that the compound decomposes upon melting.

Quantitative Data Summary
Parameter Value Source

Melting Point 248 °C (478.4 °F) Fisher Scientific[1]

Melting Point 244 °C (decomposes)
Sigma-Aldrich[3],

ChemicalBook[4]
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Experimental Protocol: Melting Point Determination
The determination of a compound's melting point is a fundamental analytical procedure to

assess its purity. The capillary method is the standard technique.

Principle
A pure, crystalline organic compound typically has a sharp and characteristic melting point,

usually within a 0.5-1.0°C range.[1] Impurities tend to lower the melting point and broaden the

melting range.[1][3] The procedure involves heating a small, powdered sample in a capillary

tube at a controlled rate and observing the temperature range from the initial melting to

complete liquefaction.

Apparatus
Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Thermometer (calibrated)

Procedure
Sample Preparation:

Ensure the N-(4-Hydroxyphenyl)glycine sample is completely dry and in the form of a

fine powder. If necessary, gently grind the crystals in a mortar and pestle.

Press the open end of a capillary tube into the powdered sample to collect a small

amount.

Tap the sealed end of the capillary tube on a hard surface to pack the sample tightly into

the bottom. The packed sample height should be 2-3 mm.

Initial Rapid Determination (Optional but Recommended):
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Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to get an approximate melting point. This helps in setting the

parameters for a more accurate measurement.

Accurate Melting Point Determination:

Allow the apparatus to cool down to at least 20°C below the approximate melting point.

Insert a new capillary tube with the sample.

Heat the sample rapidly to about 15-20°C below the approximate melting point.

Decrease the heating rate to approximately 1-2°C per minute to ensure thermal

equilibrium between the sample, the heating block, and the thermometer.

Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating at the slow rate and record the temperature at which the entire sample

has turned into a clear liquid (the end of the melting range).

Repeatability:

Perform at least two more careful determinations to obtain consistent values.

Synthesis of N-(4-Hydroxyphenyl)glycine
A common laboratory and industrial method for synthesizing N-(4-Hydroxyphenyl)glycine is

the reaction of p-aminophenol with chloroacetic acid.[2] This reaction is a nucleophilic

substitution where the amino group of p-aminophenol attacks the electrophilic carbon of

chloroacetic acid.

Reaction Workflow
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Caption: Synthesis workflow for N-(4-Hydroxyphenyl)glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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